Cas no 1805345-42-9 (2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805345-42-9
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4859905
• Update Time: 2025-05-20

2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F2N2/c9-2-4-1-5(8(11)12)6(3-13)7(10)14-4/h1,8H,2H2
• InChI Key： WXCJYFUEIYFLGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine

Research Briefing on 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS: 1805345-42-9)

In recent years, the compound 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS: 1805345-42-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl substituents, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple reactive sites, including the bromo and cyano groups, makes it a valuable building block for further chemical modifications.

A recent study published in the Journal of Medicinal Chemistry explored the utility of 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine in the design of novel kinase inhibitors. The researchers employed a structure-activity relationship (SAR) approach to modify the pyridine core, leading to the discovery of compounds with potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's role in facilitating the introduction of diverse functional groups, thereby enabling the optimization of drug-like properties such as solubility and metabolic stability.

Another significant application of this compound was reported in the field of agrochemical research. A team from the European Journal of Organic Chemistry demonstrated its use as a key intermediate in the synthesis of next-generation fungicides. The difluoromethyl group, in particular, was found to enhance the bioavailability and environmental stability of the resulting agrochemicals. The study also emphasized the compound's compatibility with modern synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, which are critical for scalable production.

From a mechanistic perspective, the reactivity of 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine has been investigated using computational and experimental techniques. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of the cyano and difluoromethyl groups significantly influence the compound's reactivity, particularly in electrophilic aromatic substitution reactions. These insights are invaluable for researchers aiming to harness its full synthetic potential.

Despite its promising applications, challenges remain in the handling and storage of this compound due to its sensitivity to moisture and light. Recent advancements in protective group chemistry and stabilization techniques have addressed some of these issues, as documented in a Chemical Communications article. The authors proposed the use of inert atmospheres and specialized packaging to prolong the compound's shelf life, ensuring its reliability in industrial and laboratory settings.

In conclusion, 2-Bromo-6-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine (CAS: 1805345-42-9) represents a highly versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile continue to inspire innovative applications, making it a focal point for ongoing studies. Future research directions may include exploring its utility in other therapeutic areas, such as antimicrobial or anti-inflammatory agents, as well as optimizing its synthetic routes for cost-effective production.